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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110

For professionals in drug development, scientific research, and related fields, the selection of
appropriate dyes for various applications is critical, with colorfastness being a paramount
consideration. This guide provides a detailed evaluation of the chlorine fastness properties of
Vat Black 27, offering a comparison with viable alternatives and outlining the standardized
experimental protocols for performance assessment.

Performance Against Alternatives: A Data-Driven
Comparison

Vat Black 27 exhibits moderate fastness to chlorine bleaching.[1] While vat dyes as a class are
generally recognized for their superior resistance to chlorine compared to other dye types like
reactive and sulphur dyes, Vat Black 27 itself is not a top performer within its category.[2] The
following table summarizes the available quantitative data on the chlorine fastness of Vat
Black 27 and provides a qualitative comparison with key alternatives.
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Chlorine Key
Dye Name C.l. Name Dye Class Fastness (ISO Characteristic
105-E03) s
Moderate
Vat Black 27 69005 Vat 3 chlorine

fastness.[1]

Generally lower

] ] ] Data Not )
Alternative 1 Reactive Black 5  Reactive ) chlorine fastness
Available
than vat dyes.
Generally
considered to
] Data Not
Alternative 2 Sulphur Black 1 Sulphur ) have poor
Available )
chlorine
fastness.
High- Offer significantly
Performance Vat  Various Vat 4-5 better chlorine
Dyes resistance.

Note: Specific ISO 105-E03 ratings for C.l. Reactive Black 5 and C.I. Sulphur Black 1 are not
readily available in the public domain, highlighting a gap in standardized comparative data.

Vat dyes, in general, demonstrate excellent chlorine fastness due to their application method,
which involves the mechanical trapping of the insoluble dye molecule within the fiber. This
makes them a preferred choice for textiles that require frequent and harsh laundering with
chlorine-based bleaches. In contrast, reactive dyes, which form a covalent bond with the fiber,
are more susceptible to degradation by chlorine. Sulphur dyes typically exhibit the poorest
resistance to chlorine.

Unveiling the Experimental Protocol: ISO 105-E03

The standardized method for assessing the resistance of textile colors to chlorinated water,
such as that found in swimming pools or used in disinfection, is outlined in ISO 105-E03.[3][4]
[5][6] This protocol ensures that evaluations of chlorine fastness are consistent and comparable
across different dyes and laboratories.
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Key Steps of the ISO 105-E03 Protocol:

Specimen Preparation: A sample of the dyed textile is prepared according to specified
dimensions.

Chlorine Solution Preparation: A solution of sodium hypochlorite with a specific concentration
of active chlorine is prepared. The standard specifies three alternative concentrations: 20
mg/L, 50 mg/L, and 100 mg/L, with the higher concentrations being more relevant for
swimwear. The pH of the solution is adjusted to 7.5 + 0.05.

Treatment: The textile specimen is immersed in the chlorine solution at a liquor-to-goods
ratio of 100:1. The treatment is carried out in a sealed container, typically in a shaking
apparatus, for a specified duration (usually 1 hour) at a controlled temperature (27 = 2 °C).

Rinsing and Drying: After treatment, the specimen is removed, squeezed, and rinsed
thoroughly with distilled water. It is then dried in the air at a temperature not exceeding 60°C.

Assessment: The change in color of the treated specimen is assessed against an untreated
sample using the greyscale for color change. The fastness is rated on a scale of 1 to 5,
where 5 indicates no change and 1 indicates a significant change.

Visualizing the Workflow

To further elucidate the experimental process, the following diagram illustrates the key stages

of the ISO 105-E03 protocol for evaluating chlorine fastness.
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Caption: Experimental workflow for chlorine fastness testing according to ISO 105-E03.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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